Cas no 186825-39-8 (4-(2-Ethyl-1-methylhexyl)phenol)

• Product Name: 4-(2-Ethyl-1-methylhexyl)phenol
• CAS No: 186825-39-8
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 2095086
• PubChem ID: 329754294
• Update Time: 2025-04-21

4-(2-Ethyl-1-methylhexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethyl-1-methylhexyl)phenol
• 4-(3-ethylheptan-2-yl)phenol
• DTXSID30696536
• J-012012
• 4-(2-Ethyl-1-methylhexyl)phenol, analytical standard
• GSSYEGRAMDNVJA-UHFFFAOYSA-N
• 4-[2-Ethyl-1-methylhexyl]-phenol
• G69244
• Phenol, 4-(2-ethyl-1-methylhexyl)
• 186825-39-8
• DTXCID30647285
• 635-696-0

• MDL： MFCD16652540
• Inchi： 1S/C15H24O/c1-4-6-7-13(5-2)12(3)14-8-10-15(16)11-9-14/h8-13,16H,4-7H2,1-3H3
• InChI Key： GSSYEGRAMDNVJA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)C(CC)CCCC

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

4-(2-Ethyl-1-methylhexyl)phenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H361fd-H410
• Warning Statement： P273-P280-P305+P351+P338-P310-P501
• Hazardous Material transportation number：UN 3145 8 / PGII
• WGK Germany：3
• Hazard Category Code： 63-22-34-50/53-62
• Safety Instruction： 26-36/37/39-45-46-60-61
• Hazardous Material Identification：
• Storage Condition：−20°C